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Get Quote

Welcome to the pyOpenSci Technical Support Center. This guide provides answers to

frequently asked questions and troubleshooting advice for researchers, scientists, and drug

development professionals looking to develop, share, and improve their Python packages

within the pyOpenSci ecosystem.

Frequently Asked Questions (FAQs)
This section addresses common questions about participating in the pyOpenSci community

and utilizing its resources.

Q1: What is the main purpose of pyOpenSci?

A1: pyOpenSci is a diverse community that supports the open-source Python tools that drive

open science.[1] Its primary goals are to make it easier for scientists to create, find, maintain,

and contribute to reusable Python code and software.[2] It achieves this through several

initiatives, including a peer-review process for scientific software, the creation of educational

resources and tutorials on Python packaging, and fostering a supportive community for

developers.[3][4]

Q2: I'm a scientist, not a software developer. Are pyOpenSci's resources for me?
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A2: Absolutely. pyOpenSci's resources are specifically designed for scientists and researchers

who may be new to software development. The community provides beginner-friendly guides

and tutorials to walk you through every step of creating a Python package from your code.[5][6]

The goal is to break down technical barriers and make Python packaging less confusing for

scientists.[2][6]

Q3: What are the benefits of submitting my Python package for pyOpenSci peer review?

A3: Submitting your package for review offers numerous benefits. It helps improve the quality,

usability, and documentation of your software through constructive feedback from peers.[7][8]

Accepted packages gain visibility and are promoted to the scientific community.[7] Furthermore,

you become part of a supportive community where you can ask questions and discuss

challenges related to open-source software.[7] Packages accepted by pyOpenSci that are

within the scope of the Journal of Open Source Software (JOSS) are also fast-tracked for

publication there.[8]

Q4: My package is already on PyPI. Can I still submit it for review?

A4: Yes. You can submit a package that is already available on PyPI or conda-forge. The

feedback from the review process can lead to significant improvements for future versions of

your package, enhancing the experience for your users.[9]

Q5: What kind of support can I get if I'm having trouble with Python packaging?

A5: pyOpenSci offers extensive support for Python packaging. Their Python Package Guide

provides end-to-end guidance on creating a package, understanding the tool ecosystem, and

implementing best practices.[5] If you encounter specific issues, you can submit a "help-

request" issue in the pyOpenSci/software-submission GitHub repository to get assistance from

the editorial team.[10]

Troubleshooting and Guides
This section provides guidance on common challenges encountered during the package

development and submission process.
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Before submitting your package for review, it's crucial to ensure it meets a set of minimum

criteria. This checklist is what editors will use for their initial evaluation.[11]
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Criteria Key Requirement Common Pitfall
Troubleshooting
Steps

Installation

Package must be

installable from PyPI

or a community conda

channel (e.g., conda-

forge).[11]

The pyproject.toml file

is misconfigured,

leading to installation

errors.

Use a modern

packaging tool like

Hatch, which

simplifies dependency

management and

build configuration.

[12][13] Follow the

pyOpenSci tutorial on

publishing to PyPI.[13]

Documentation

Sufficient online

documentation must

exist to allow for

evaluation without

installation.[11]

Documentation is

incomplete or only

exists in the source

code.

Create a user-facing

documentation

website using tools

like Sphinx.[14]

Include a clear

README, installation

instructions, user

guides, and API

documentation.[15]

Testing

An automated testing

suite with continuous

integration (CI) must

be set up.[10]

Tests are failing or CI

is not configured to

run automatically on

pull requests.

Ensure your tests

cover the core

functionality of your

package. Use

services like GitHub

Actions for CI and

follow guides on

setting up your testing

workflow.

Core Files The repository must

contain README.md,

LICENSE,

CONTRIBUTING.md,

and a

A LICENSE file is

missing, creating

ambiguity about how

the software can be

used.

Choose an

appropriate open-

source license and

add the corresponding

file to your repository.

Add a Code of
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CODE_OF_CONDUC

T.[10]

Conduct to set

community norms.[13]

Workflow: The pyOpenSci Peer Review Process
Understanding the peer review workflow helps authors know what to expect after submitting

their package. The process is designed to be a transparent and constructive conversation

between authors, reviewers, and editors.[9]
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Phase 1: Submission & Initial Checks

Phase 2: Active Peer Review

Phase 3: Decision & Onboarding

Optional:
Pre-submission Inquiry

Author Submits Package
(via GitHub Issue)

Optional first step

Editor-in-Chief Checks
Scope & Basic Criteria

Editor Finds
2+ Reviewers

Passes

Reviewers Assess Package
(on GitHub)

Author Responds to
Feedback & Revises

Feedback provided

Reviewers & Editor
Approve Changes

Revisions submitted

Package Accepted!

Approved

Onboarding:
Badge Added,

Author Added to Website

Click to download full resolution via product page

Caption: The pyOpenSci software peer review workflow from submission to acceptance.
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Protocol: Creating a Minimal, Installable Python
Package with Hatch
This protocol outlines the core steps to make your Python code installable using hatch, a

recommended tool for packaging.[12][13] This is a foundational step before adding

documentation or tests.

Install Hatch:

Ensure you have a modern version of Python installed.

Install Hatch using pip: python -m pip install hatch

Initialize Your Project:

Navigate to the directory where you want to create your project.

Run the command: hatch new your-package-name

This creates a standard project structure, including a src directory and a pyproject.toml

file.[12]

Add Your Code:

Place your Python scripts (.py files) inside the src/your-package-name/ directory.

Ensure the init.py file in this directory can import the functions you want to expose to

users.

Configure Metadata:

Open the pyproject.toml file.

Fill in the [project] section with your package's name, version, authors, description, and

dependencies. This metadata is crucial for publishing to PyPI.[12]

Perform a Local Install:
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From the root directory of your project, run: python -m pip install -e .

The -e flag installs the package in "editable" mode, meaning changes to your source code

are immediately reflected in the installed package.[16]

Test the Installation:

Open a new terminal or Python interpreter.

Attempt to import your package and run a function: from your-package-name import

your_function

If the import succeeds, you have successfully created a basic, installable Python package.

Logical Diagram: Where to Get Help
Navigating a new community can be challenging. This diagram outlines the primary channels

for seeking help within the pyOpenSci ecosystem.

Support Channels

Primary Resources

I have a question or problem

Is it about creating a package?
(Setup, tools, best practices)

Is it about the review process?
(Scope, submission, feedback)

Is it a specific technical error?
(Installation, testing, docs build)

Read the Python Package Guide
& Tutorials

Primary Resource

Ask on the Discourse Forum

For Community Discussion

Read the Software Peer
Review Guidebook

Primary Resource

Open a 'Help Request' Issue
on GitHub

For Submission-Related IssuesFor General Questions

Click to download full resolution via product page

Caption: A guide to finding the right support channel in the pyOpenSci community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [getting help with Python programming challenges in the
pyOpenSci community]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1259295/docs#getting-help-with-python-
programming-challenges-in-the-pyopensci-community]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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